2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide

• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C22H21NO2/c1-2-25-21-14-12-20(13-15-21)23-22(24)16-17-8-10-19(11-9-17)18-6-4-3-5-7-18/h3-15H,2,16H2,1H3,(H,23,24)
• InChI Key: LTORZFHZBVZYNM-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3

Description

2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide, also known as BPEA, is a chemical compound that has gained attention in the scientific community for its potential applications in research. BPEA belongs to the class of compounds known as acetanilides and has been found to possess various biochemical and physiological effects that make it an interesting compound for further study.

Mechanism of Action

The mechanism of action of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase enzymes and the modulation of neurotransmitter systems in the brain. Studies have also suggested that 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide may act as a positive allosteric modulator of GABA receptors, which could explain its anticonvulsant and anxiolytic properties.
Biochemical and Physiological Effects:
2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide has been found to possess various biochemical and physiological effects. Studies have shown that 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide can reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. It has also been found to reduce fever in animal models of pyrexia. 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide has been shown to have antidepressant effects in animal models of depression and can reduce seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide is its relatively low toxicity, which makes it a safer compound to use in laboratory experiments compared to other drugs with similar properties. However, 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide has limited solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the exact mechanism of action of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide. One area of interest is the development of new drugs based on the structure of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide. Researchers could explore the potential of modifying the structure of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide to improve its efficacy or reduce its toxicity. Another area of interest is the study of the mechanism of action of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide. Researchers could use advanced techniques such as X-ray crystallography or NMR spectroscopy to determine the exact binding site of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide on its target proteins. Finally, researchers could explore the potential of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide as a treatment for other diseases beyond those that have already been studied.

Synthesis Methods

The synthesis of 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide can be achieved through a multi-step process that involves the reaction of 4-ethoxyaniline with 2-bromo-1,1'-biphenyl, followed by the reduction of the resulting intermediate and subsequent acetylation of the amine group. This synthesis method has been well-established in the literature and has been used to produce 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide in both small and large-scale quantities.

Scientific Research Applications

2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide has been found to have various scientific research applications, particularly in the field of medicinal chemistry. Studies have shown that 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide has potential as an anti-inflammatory, analgesic, and antipyretic agent. It has also been found to possess anticonvulsant and antidepressant properties. These properties make 2-[1,1'-biphenyl]-4-yl-N-(4-ethoxyphenyl)acetamide an interesting compound for further study in the development of new drugs for the treatment of various diseases.